2-Methyl-1-((pyridin-3-ylmethyl)amino)propan-2-ol

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 2-methyl-1-(pyridin-3-ylmethylamino)propan-2-ol
• InChI: InChI=1S/C10H16N2O/c1-10(2,13)8-12-7-9-4-3-5-11-6-9/h3-6,12-13H,7-8H2,1-2H3
• InChI Key: XNATUMLRHQEUDM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=CN=CC=C1)O

Description

2-Methyl-1-((pyridin-3-ylmethyl)amino)propan-2-ol is a hydroxyalkylamine derivative featuring a 2-propanol backbone substituted with a methyl group at the 2-position and a pyridin-3-ylmethylamino group at the 1-position. Its molecular formula is C₁₁H₁₈N₂O, with a molecular weight of 194.28 g/mol (calculated).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-((pyridin-3-ylmethyl)amino)propan-2-ol typically involves the reaction of 2-amino-2-methylpropan-1-ol with pyridine-3-carbaldehyde. This reaction is carried out under mild conditions and is often characterized by NMR spectroscopy .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach involves similar synthetic routes as mentioned above, with optimization for large-scale production to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-((pyridin-3-ylmethyl)amino)propan-2-ol undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are frequently employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce amines or alcohols.

Scientific Research Applications

2-Methyl-1-((pyridin-3-ylmethyl)amino)propan-2-ol has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry and as a building block in organic synthesis.

Biology: The compound is utilized in the study of enzyme mechanisms and as a probe in biochemical assays.

Medicine: It has potential therapeutic applications due to its ability to interact with biological targets.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Methyl-1-((pyridin-3-ylmethyl)amino)propan-2-ol involves its interaction with specific molecular targets. For instance, it can block the β2-adrenergic receptor, inhibiting downstream signaling pathways activated by epinephrine. This includes the activation of adenylyl cyclase and the subsequent increase in intracellular cAMP levels.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituted Propan-2-ol Derivatives with Pyridine Moieties

Compound 5 (1-[Benzyl(pyridin-3-ylmethyl)amino]-3-[4-(trifluoromethyl)phenoxy]propan-2-ol)

• Structure: Differs by the addition of a benzyl group on the amino nitrogen and a 4-(trifluoromethyl)phenoxy group at the 3-position of the propan-2-ol chain.
• Molecular Formula : C₂₃H₂₄F₃N₂O₂ (MW: 426.45 g/mol).
• Synthesis : Yielded 26% via epoxide ring-opening, likely due to steric hindrance from the bulky benzyl and trifluoromethyl groups .

rac-1-[(Pyridin-3-ylmethyl)amino]-3-(indeno[1,2-b]indol-5(10H)-yl)propan-2-ol

• Structure: Shares the pyridin-3-ylmethylamino group but substitutes the 2-methylpropan-2-ol with an indenoindole moiety at the 3-position.
• Synthesis: Achieved 72% yield; the indenoindole group may confer fluorescence or π-π stacking interactions useful in enzyme inhibition studies .
• Key Differences: The aromatic indenoindole moiety increases molecular complexity and weight (MW: ~377.45 g/mol), likely altering pharmacokinetic properties.

Propanol Derivatives with Heterocyclic Amines

1-[(3R)-3-Aminopyrrolidin-1-yl]-2-methylpropan-2-ol

• Structure: Replaces the pyridin-3-ylmethyl group with a chiral pyrrolidine ring (3R-aminopyrrolidine).
• Molecular Formula : C₈H₁₈N₂O (MW: 158.24 g/mol).
• Properties: The pyrrolidine ring enhances solubility due to its non-aromatic nature and basic amine. The stereochemistry (R-configuration) may influence target binding specificity .

3-Amino-2-[(pyridin-4-yl)methyl]propan-1-ol Dihydrochloride

• Structure: Substitutes pyridin-3-yl with pyridin-4-yl and adds a 3-amino group on the propanol chain.
• Properties: The pyridin-4-yl group alters electronic effects (meta vs. The dihydrochloride salt improves aqueous solubility .

Chlorinated Propanol Analogs (β-Blocker Precursors)

1-Chloro-3-(piperidin-1-yl)propan-2-ol

• Structure: Replaces the hydroxyl group with chlorine and substitutes the amino group with piperidine.
• The piperidine group offers conformational flexibility .

Comparative Data Table

Compound Name	Molecular Formula	MW (g/mol)	Key Substituents	Synthesis Yield	Notable Properties	Reference
2-Methyl-1-((pyridin-3-ylmethyl)amino)propan-2-ol	C₁₁H₁₈N₂O	194.28	Pyridin-3-ylmethylamino, 2-methylpropan-2-ol	N/A	Discontinued; moderate lipophilicity
Compound 5 ()	C₂₃H₂₄F₃N₂O₂	426.45	Benzyl, trifluoromethylphenoxy	26%	High lipophilicity, steric hindrance
rac-Indenoindole derivative ()	C₂₃H₂₃N₃O	377.45	Indenoindole, pyridin-3-ylmethylamino	72%	Fluorescent, enzyme inhibition potential
1-[(3R)-3-Aminopyrrolidin-1-yl]-2-methylpropan-2-ol	C₈H₁₈N₂O	158.24	3R-Aminopyrrolidine	N/A	Enhanced solubility, chiral center
3-Amino-2-[(pyridin-4-yl)methyl]propan-1-ol dihydrochloride	C₉H₁₅N₂O·2HCl	243.16	Pyridin-4-yl, dihydrochloride salt	N/A	High solubility, para-substitution

Key Findings and Implications

Structural Flexibility : The target compound’s simplicity (lack of bulky substituents) may offer synthetic accessibility and tunability for derivatization.

Pyridine Position Matters : Pyridin-3-yl vs. pyridin-4-yl substitution alters electronic and steric profiles, impacting target binding .

Solubility vs. Lipophilicity: Compounds like the dihydrochloride salt () prioritize solubility, while trifluoromethylphenoxy derivatives () favor lipophilicity.

Stereochemical Influence : Chiral centers (e.g., ’s pyrrolidine derivative) can dictate biological activity and metabolic pathways.